Cas no 2243521-05-1 (1-Benzyl-1-azaspiro[4.5]decan-3-amine)

• Product Name: 1-Benzyl-1-azaspiro[4.5]decan-3-amine
• CAS No: 2243521-05-1
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 5862634
• PubChem ID: 138040427
• Update Time: 2025-10-28

1-Benzyl-1-azaspiro[4.5]decan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2243521-05-1
• 1-Benzyl-1-azaspiro[4.5]decan-3-amine
• EN300-6479903

• Inchi： 1S/C16H24N2/c17-15-11-16(9-5-2-6-10-16)18(13-15)12-14-7-3-1-4-8-14/h1,3-4,7-8,15H,2,5-6,9-13,17H2
• InChI Key： CAEOSVQJXCUHSM-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC(CC21CCCCC2)N

Computed Properties

• Exact Mass: 244.193948774g/mol
• Monoisotopic Mass: 244.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-Benzyl-1-azaspiro[4.5]decan-3-amine

Exploring the Potential of 1-Benzyl-1-azaspiro[4.5]decan-3-amine (CAS No. 2243521-05-1) in Modern Research and Applications

In the realm of organic chemistry and pharmaceutical research, 1-Benzyl-1-azaspiro[4.5]decan-3-amine (CAS No. 2243521-05-1) has emerged as a compound of significant interest. Its unique spirocyclic structure and amine functionality make it a versatile building block for drug discovery and material science. Researchers are increasingly focusing on its potential applications in central nervous system (CNS) therapeutics, given its structural resemblance to bioactive alkaloids. This article delves into the properties, synthesis, and emerging applications of this compound, addressing common queries like "What is the role of spirocyclic amines in drug design?" and "How does 1-Benzyl-1-azaspiro[4.5]decan-3-amine compare to other spiro compounds?".

The spiro[4.5]decane core of 1-Benzyl-1-azaspiro[4.5]decan-3-amine offers remarkable conformational rigidity, a feature highly sought after in medicinal chemistry. This rigidity can enhance binding affinity to biological targets, a topic frequently searched as "why are spirocyclic compounds important in pharmaceuticals?". Recent studies highlight its potential as a precursor for neurotransmitter modulators, particularly in addressing neurological disorders—a hot topic in 2024 due to rising global mental health awareness. The benzyl group further introduces lipophilicity, improving blood-brain barrier penetration, a critical factor for CNS-active drugs.

Synthetic routes to 1-Benzyl-1-azaspiro[4.5]decan-3-amine often involve reductive amination or ring-closing strategies, with recent optimizations focusing on green chemistry principles—answering the popular search query "How to synthesize spirocyclic amines sustainably?". Analytical techniques like NMR and HPLC-MS confirm its high purity, essential for reproducibility in preclinical studies. Notably, its stability under physiological conditions makes it a candidate for prodrug development, aligning with trends in targeted drug delivery systems.

Beyond pharmacology, 1-Benzyl-1-azaspiro[4.5]decan-3-amine finds utility in catalysis and functional material design. Its nitrogen-containing heterocycle can coordinate metals, relevant to searches like "spirocyclic ligands in asymmetric synthesis". In materials science, its incorporation into polymeric networks enhances thermal stability, addressing industry demands for high-performance polymers—a trending topic in sustainable engineering.

Safety profiles of 1-Benzyl-1-azaspiro[4.5]decan-3-amine are rigorously documented, with no significant ecotoxicological risks reported—an important consideration given growing environmental concerns. Researchers often inquire "Is 1-Benzyl-1-azaspiro[4.5]decan-3-amine biodegradable?", to which current data suggests moderate degradation under standard conditions. Regulatory compliance is ensured through proper handling protocols, detailed in SDS documentation.

Future directions for 2243521-05-1 include exploration in epigenetic modulation and ion channel targeting, areas dominating 2024’s biomedical research. Collaborative efforts between academia and industry aim to unlock its full potential while addressing search trends like "next-generation spirocyclic drug candidates". As synthetic methodologies advance, this compound may pave the way for novel therapeutic agents with improved selectivity profiles.